Cas no 2229519-30-4 ({1-difluoro(phenyl)methylcyclopropyl}methanol)

• Product Name: {1-difluoro(phenyl)methylcyclopropyl}methanol
• CAS No: 2229519-30-4
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6496500
• PubChem ID: 165660764
• Update Time: 2025-05-23

{1-difluoro(phenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-difluoro(phenyl)methylcyclopropyl}methanol
• 2229519-30-4
• EN300-1861683
• {1-[difluoro(phenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C11H12F2O/c12-11(13,10(8-14)6-7-10)9-4-2-1-3-5-9/h1-5,14H,6-8H2
• InChI Key： OQUORQFDHUXIJK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(CO)CC1)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-difluoro(phenyl)methylcyclopropyl}methanol

Comprehensive Guide to {1-difluoro(phenyl)methylcyclopropyl}methanol (CAS No. 2229519-30-4): Properties, Applications, and Market Insights

In the evolving landscape of fluorinated organic compounds, {1-difluoro(phenyl)methylcyclopropyl}methanol (CAS No. 2229519-30-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This article delves into the chemical properties, synthesis methods, applications, and market trends of this specialized cyclopropyl methanol derivative, while addressing frequently searched questions in the field of fluorinated pharmaceuticals and agrochemical intermediates.

The molecular structure of {1-difluoro(phenyl)methylcyclopropyl}methanol combines a difluoromethyl group, phenyl ring, and cyclopropyl methanol moiety, creating a scaffold with remarkable potential in medicinal chemistry. Researchers have particularly focused on this compound as a building block for drug discovery, owing to the metabolic stability imparted by the difluoromethylene group and the constrained geometry of the cyclopropane ring.

Recent studies highlight the growing importance of fluorine-containing compounds in addressing modern therapeutic challenges, with {1-difluoro(phenyl)methylcyclopropyl}methanol being investigated for its potential in developing enzyme inhibitors and receptor modulators. The pharmaceutical industry's search for "fluorine in drug design" and "metabolically stable analogs" has put compounds like this at the forefront of research.

From a synthetic chemistry perspective, the preparation of {1-difluoro(phenyl)methylcyclopropyl}methanol typically involves cyclopropanation reactions followed by selective fluorination strategies. The compound's chiral center offers opportunities for developing enantioselective synthesis methods, a topic frequently searched by organic chemists working on "asymmetric synthesis of fluorinated compounds".

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the development of fluorinated polymers with enhanced thermal stability and chemical resistance. The growing demand for "high-performance materials" in electronics and coatings has increased interest in such fluorine-containing building blocks.

The global market for specialty fluorochemicals is projected to grow significantly, driven by advancements in life sciences and advanced materials. {1-difluoro(phenyl)methylcyclopropyl}methanol occupies a niche but important position in this market, with manufacturers focusing on scalable production methods to meet the rising demand from research institutions and industrial developers.

Environmental considerations have become increasingly important in fluorochemical development. Researchers are investigating "green chemistry approaches" for compounds like {1-difluoro(phenyl)methylcyclopropyl}methanol, focusing on atom economy and reduced waste generation in synthetic protocols.

Analytical characterization of {1-difluoro(phenyl)methylcyclopropyl}methanol presents unique challenges due to its fluorine atoms and strained ring system. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed, addressing common search queries about "analyzing fluorinated compounds".

In conclusion, {1-difluoro(phenyl)methylcyclopropyl}methanol (CAS No. 2229519-30-4) represents an important class of fluorinated cyclopropane derivatives with wide-ranging applications. As research continues to uncover new uses for this versatile compound in drug discovery, material science, and beyond, its significance in specialized chemical markets is expected to grow substantially in the coming years.